N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C28H28FN3O2S/c1-19-7-10-22(15-20(19)2)28(34)30-13-14-32-17-26(24-5-3-4-6-25(24)32)35-18-27(33)31-16-21-8-11-23(29)12-9-21/h3-12,15,17H,13-14,16,18H2,1-2H3,(H,30,34)(H,31,33)
• InChI Key: NUQJXDROCOGTKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC=C(C=C4)F)C
• Molecular Formula: C28H28FN3O2S
• Molecular Weight: 489.6 g/mol
• CAS No.: 851715-24-7

Description

N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C28H28FN3O2S and its molecular weight is 489.61. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Applications

Research into compounds with similar structural features, such as fluorobenzamide derivatives, has revealed insights into their chemical properties and potential applications. Studies have demonstrated the utility of these compounds in understanding long-range through-space couplings and their dependence on intramolecular hydrogen bonding, highlighting their significance in molecular electronics and the development of novel sensors (Rae et al., 1993). Moreover, the synthesis and evaluation of benzamides and their derivatives have been pivotal in discovering new fibrinogen receptor antagonists, with implications for antithrombotic treatments (Hayashi et al., 1998).

Biological Activity and Therapeutic Potential

The exploration of related fluorobenzamide structures has also delved into their biological activities , particularly as novel insecticides and in antimicrobial applications. For instance, Flubendiamide and its derivatives have been identified as highly active agents against lepidopterous pests, suggesting potential agricultural applications (Tohnishi et al., 2005). Additionally, novel fluorobenzamides containing thiazole and thiazolidine have shown promising antimicrobial properties, underscoring their potential in developing new antimicrobial drugs (Desai et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the enzyme tyrosinase . Tyrosinase plays a crucial role in the biosynthesis of melanin, a pigment that determines the color of human skin, eyes, and hair .

Mode of Action

It is suggested that the compound may interact with its targets through a mix-type inhibition mechanism . This means that the compound can bind to the enzyme whether the substrate is attached or not, thereby inhibiting the enzyme’s activity .

Biochemical Pathways

The compound likely affects the melanogenesis pathway, given its potential role as a tyrosinase inhibitor . By inhibiting tyrosinase, the compound could prevent the conversion of L-tyrosine to L-dopa and then dopaquinone, thereby reducing melanin production .

Result of Action

The inhibition of tyrosinase by this compound could lead to a decrease in melanin production . This could potentially be beneficial in treating conditions associated with hyperpigmentation, such as melasma and freckles . Additionally, the compound may have antioxidant properties .